Cas no 22260-46-4 (Campest-4-en-3-on)
Campest-4-en-3-on structure
Product Name:Campest-4-en-3-on
CAS No:22260-46-4
MF:C28H46O
MW:398.664248943329
CID:1996050
PubChem ID:11988279
Update Time:2025-04-21
Campest-4-en-3-on Chemical and Physical Properties
Names and Identifiers
-
- Campest-4-en-3-on
- campest-4-en-3-one
- 4-Campestene-3-one
- Q27109042
- (24r)-24-methylcholest-4-en-3-one
- (24R)-24-methyl-cholest-4-en-3-one
- Ergostenone, .beta.-
- (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- CHEBI:18534
- methylcholestenone
- 3-dehydro-Delta4-5-campesterol
- QQIOPZFVTIHASB-IMUDCKKOSA-N
- (24R)-ergost-4-en-3-one
- (8S,9S,10R,13R,14S,17R)-17-((2R,5S)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
- LMST01030122
- Ergost-4-en-3-one
- (24S)-Methyl-4-cholesten-3-one
- SCHEMBL2164983
- 22260-46-4
- 51014-22-3
- Campestenone
-
- Inchi: 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h17-20,23-26H,7-16H2,1-6H3/t19-,20-,23+,24-,25+,26+,27+,28-/m1/s1
- InChI Key: QQIOPZFVTIHASB-IMUDCKKOSA-N
- SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]43)[C@@]2(C)CC1
Computed Properties
- Exact Mass: 398.354866087g/mol
- Monoisotopic Mass: 398.354866087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 17.1Ų
Campest-4-en-3-on Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
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